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4'-tert-Butylacetophenone CAS number 943-27-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No. 8192730

Physicochemical and Spectroscopic Properties

4'-tert-Butylacetophenone is a clear, colorless to pale yellow liquid at room temperature,
characterized by a sweet, floral odor.[1] It is soluble in organic solvents like alcohol and ether
but has limited solubility in water.[1][2]

Physical and Chemical Properties

The key physicochemical properties of 4'-tert-Butylacetophenone are summarized in the
table below for easy reference.
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Property Value Source(s)
CAS Number 943-27-1 [3]
Molecular Formula C12H160 [2][3]
Molecular Weight 176.25 g/mol [31[4]
Appearance C.:Ieér colorless to pale yellow ae
liquid

Melting Point 17-18 °C (dimorphic) [2][3]
Boiling Point 107-108 °C at 5 mmHg [2][3]

252-254 °C at 760 mmHg

(estimated)

[5]

Density

0.964 g/mL at 25 °C

[2](3]

Refractive Index (n2°/D)

1.520-1.521

[2](3][6]

Flash Point

86 °F (30 °C)

[2][5]

Water Solubility

Insoluble / 50 mg/L at 25 °C
(est)

[1](21[5]

logP (o/w)

3.18 - 3.58

(510718l

Vapor Pressure

0.0141 - 0.0186 mmHg at 25
°C

[2](8]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 4'-tert-
Butylacetophenone. Various spectroscopic techniques have been used to analyze this
compound.
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Spectrum Type Availability / Source
1H NMR Available[4][9]

13C NMR Available[10]

Mass Spectrometry (GC-MS) Available[4]

Infrared (IR) Spectroscopy Available[4]

Raman Spectroscopy Available[4]

Synthesis and Manufacturing

The primary industrial synthesis of 4'-tert-Butylacetophenone is achieved via the Friedel-
Crafts acylation of tert-butylbenzene.[7][11] This electrophilic aromatic substitution reaction
typically uses an acylating agent like acetyl chloride or acetic anhydride in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICI3).[6][7][11][12]

General Synthesis Workflow

The diagram below illustrates the general workflow for the Friedel-Crafts acylation synthesis of
4'-tert-Butylacetophenone.
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Caption: Synthesis workflow for 4'-tert-Butylacetophenone.
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Detailed Experimental Protocol

The following protocol is a detailed methodology for the synthesis of 4'-tert-
Butylacetophenone based on established procedures.[6]

Materials:

e Anhydrous aluminum chloride (514 g, 3.85 mol)
e Carbon tetrachloride (2 L)

o Acetyl chloride (302 g, 3.85 mol)

o tert-Butylbenzene (469 g, 3.5 mol)

e Ice (1.7 kg)

e 35% Hydrochloric acid (150 mL)

Water (500 mL)

Procedure:

o Reaction Setup: A suitable reaction vessel is charged with 2 liters of carbon tetrachloride and
514 g (3.85 mol) of anhydrous aluminum chloride. The mixture is stirred vigorously.

o Addition of Acetyl Chloride: The mixture is cooled to below 10 °C. 302 g (3.85 mol) of acetyl
chloride is added over a period of 1 hour, maintaining the temperature below 10 °C.

» Addition of tert-Butylbenzene: The reaction mixture is further cooled to below 5 °C. 469 g
(3.5 mol) of tert-butylbenzene is then added slowly over a period of 3 hours, ensuring the
temperature remains below 5 °C.[6]

o Reaction Completion: After the addition is complete, the mixture is stirred for an additional
hour without external cooling, allowing it to slowly warm.

o Workup (Quenching): The reaction mixture is carefully poured into a separate vessel
containing a mixture of 1.7 kg of ice, 500 mL of water, and 150 mL of 35% hydrochloric acid.
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[6]

o Separation and Neutralization: The organic phase is separated using a separatory funnel. It
is then washed with water until neutral and subsequently dried over an appropriate drying
agent (e.g., anhydrous sodium sulfate).

« |solation: The solvent (carbon tetrachloride) is removed by distillation. The remaining crude
product is 4'-tert-Butylacetophenone.[6]

Applications and Research Interest

4'-tert-Butylacetophenone serves as a key intermediate in various chemical syntheses and
has applications in the fragrance industry.

Logical Relationships in Synthesis

The compound is a building block for more complex molecules. Its role as a synthetic
intermediate is visualized below.
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Caption: Applications of 4'-tert-Butylacetophenone.
Its primary applications include:

o Fragrance and Perfumery: Due to its sweet, floral scent, it is used as a fragrance ingredient
in various consumer products.[1][4]

o Pharmaceutical Intermediates: It is an impurity (Impurity B) that arises during the synthesis
of the antihistamine drug Ebastine.[3][13] It is also a precursor for synthesizing other
molecules of pharmaceutical interest, such as 4-tert-butylphenylacetic acid.[14]

» Organic Synthesis: It is used as a starting material for the synthesis of other organic
compounds, such as 2-pyridone derivatives.[3][13][15]

Safety and Handling

4'-tert-Butylacetophenone is classified as a flammable liquid and vapor. It can cause skin and
serious eye irritation.[16][17] Proper safety precautions must be observed during handling and
storage.

Hazard and Safety Information
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Category Information Source(s)
GHS Pictograms GHSO02 (Flammable)
Signal Word Warning [16]
H226: Flammable liquid and
Hazard Statements
vapor.
Causes skin irritation. [16]
Causes serious eye irritation. [16]
May cause respirator
o Py [16][17]
irritation.
P210: Keep away from heat,
Precautionary Statements sparks, open flames, and hot [17]
surfaces. — No smoking.
P233: Keep container tightly
closed.
P240: Ground/bond container
and receiving equipment.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated [17]
clothing. Rinse skin with
water/shower.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.
Keep container tightly closed
in a dry and well-ventilated
Storage [16]

place. Store in a flammables

area.
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Strong bases, strong acids,

Incompatible Materials [16]

oxidizing agents.

Wear protective gloves,

clothing, and eye/face

Personal Protective Equipment [16]

protection. Use in a chemical

fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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